Formanilide
Cat. No. B094145
Key on ui cas rn:
103-70-8
M. Wt: 121.14 g/mol
InChI Key: DYDNPESBYVVLBO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09340544B2
Procedure details
Was prepared according to Example 2 from aniline and formic acid.
Name
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1.[CH:8](O)=[O:9]>>[C:2]1([NH:1][CH:8]=[O:9])[CH:7]=[CH:6][CH:5]=[CH:4][CH:3]=1
|
Inputs
Step One
|
Name
|
|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
|
|
Smiles
|
NC1=CC=CC=C1
|
Step Two
|
Name
|
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
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Smiles
|
C(=O)O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
|
Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
Was prepared
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Outcomes
Product
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Name
|
|
|
Type
|
|
|
Smiles
|
C1(=CC=CC=C1)NC=O
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Source
|
Source
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Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
